1-(4-(Benzyl(methyl)amino)but-2-yn-1-yl)-3-(thiophen-2-ylmethyl)urea
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Description
1-(4-(Benzyl(methyl)amino)but-2-yn-1-yl)-3-(thiophen-2-ylmethyl)urea, commonly known as BMVC, is a small molecule inhibitor that has been used in scientific research for various purposes. BMVC has been found to have potential applications in cancer research, as well as in the study of neurological disorders.
Scientific Research Applications
Antiacetylcholinesterase Activity
A class of flexible 1-(2-aminoethoxy)-3-ar(o)yl(thio)ureas, which share structural similarities with the compound , was synthesized and assessed for antiacetylcholinesterase activity. The research aimed to optimize the spacer length between pharmacophoric moieties to enhance interaction with enzyme hydrophobic binding sites. The study found that a cyclohexyl group could advantageously replace the initially optimized benzyl group, indicating that an aromatic residue is not a prerequisite for activity (Vidaluc et al., 1995).
Potential Anticancer Agents
1-Aryl-3-(2-chloroethyl) ureas, structurally related to the compound in interest, were synthesized and their cytotoxicity evaluated on human adenocarcinoma cells in vitro. Some derivatives showed cytotoxicity levels comparable to chlorambucil, a well-known cancer drug, indicating their potential as anticancer agents (Gaudreault et al., 1988).
Anion Recognition Studies
N-(Pyridin-2-yl),N'-substituted ureas have been studied for their ability to form complexes with hydrogen bond counterparts like 2-amino-1,8-naphthyridines and benzoates. These studies explore the substituent effect on complexation and the potential for developing molecular recognition systems (Ośmiałowski et al., 2013).
Catalytic Oxidative Carbonylation
Research into the oxidative carbonylation of amines to synthesize ureas, oxamides, 2-oxazolidinones, and benzoxazolones presents a method to obtain high-value molecules from simple building blocks. This process uses a palladium catalyst in an ionic liquid, highlighting a recyclable and environmentally friendly approach to synthesizing compounds with wide applications (Mancuso et al., 2015).
properties
IUPAC Name |
1-[4-[benzyl(methyl)amino]but-2-ynyl]-3-(thiophen-2-ylmethyl)urea |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H21N3OS/c1-21(15-16-8-3-2-4-9-16)12-6-5-11-19-18(22)20-14-17-10-7-13-23-17/h2-4,7-10,13H,11-12,14-15H2,1H3,(H2,19,20,22) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ALKANXFYHOXDNS-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN(CC#CCNC(=O)NCC1=CC=CS1)CC2=CC=CC=C2 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H21N3OS |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
327.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
1-(4-(Benzyl(methyl)amino)but-2-yn-1-yl)-3-(thiophen-2-ylmethyl)urea |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.